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Compound of Interest

Compound Name: 3-Methoxy-2,4-dimethylfuran

Cat. No.: B15462790 Get Quote

A comprehensive review of available scientific and technical data for researchers, scientists,

and drug development professionals.

Executive Summary
This document provides a detailed overview of the chemical compound 3-Methoxy-2,4-
dimethylfuran. However, extensive searches of chemical databases and scientific literature

have revealed a significant finding: there is currently no publicly registered CAS number for 3-
Methoxy-2,4-dimethylfuran. This suggests that the compound is not commercially available

and has not been the subject of significant academic or industrial research. The available

information primarily pertains to isomeric and structurally related furan derivatives. This guide

will address the absence of data for the target compound and provide a comprehensive

analysis of a closely related, well-documented furanone, 4-Methoxy-2,5-dimethyl-3(2H)-

furanone (CAS: 4077-47-8), which is of significant interest in various fields, including flavor

chemistry and as a potential scaffold in drug discovery.

The Elusive 3-Methoxy-2,4-dimethylfuran
A thorough investigation into the chemical identity and properties of 3-Methoxy-2,4-
dimethylfuran has yielded no specific data. Searches in prominent chemical databases failed

to identify a unique CAS Registry Number for this specific isomer. The scientific literature does

not contain synthesis protocols, characterization data, or biological activity studies for 3-
Methoxy-2,4-dimethylfuran.

This absence of information leads to the conclusion that this particular furan derivative is not a

well-characterized compound. Researchers interested in this specific structure may need to
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undertake de novo synthesis and characterization.

A Technical Guide to the Isomeric Analog: 4-
Methoxy-2,5-dimethyl-3(2H)-furanone (Mesifuran)
Given the lack of information on 3-Methoxy-2,4-dimethylfuran, this guide will now focus on a

structurally similar and extensively studied compound: 4-Methoxy-2,5-dimethyl-3(2H)-furanone,

also known by its trivial names Mesifuran and Strawberry Furanone Methyl Ether. This

compound is a prominent flavor and fragrance ingredient and serves as a valuable case study

for the physicochemical properties and potential biological relevance of methoxy-dimethylfuran

derivatives.

Chemical and Physical Properties
The following table summarizes the key quantitative data for 4-Methoxy-2,5-dimethyl-3(2H)-

furanone.

Property Value Reference

CAS Number 4077-47-8 [1][2][3]

Molecular Formula C₇H₁₀O₃ [1][3]

Molecular Weight 142.15 g/mol [1]

IUPAC Name
4-methoxy-2,5-dimethylfuran-

3(2H)-one
[1]

Synonyms

Mesifuran, Mesifurane, 2,5-

Dimethyl-4-methoxy-3(2H)-

furanone

[1]

Appearance

Not explicitly stated, but

related compounds are

colorless to pale yellow liquids.

Boiling Point Not available

Melting Point Not available

Solubility Not explicitly stated
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Spectroscopic Data
While detailed experimental protocols for acquiring the following data are not provided in the

search results, standard analytical techniques would be employed.

Data Type Key Features

Mass Spectrometry
Electron ionization mass spectral data is

available through the NIST WebBook.[1][3]

Gas Chromatography Gas chromatography data is available.[1][3]

Experimental Protocols
Detailed experimental protocols for the synthesis or analysis of 4-Methoxy-2,5-dimethyl-3(2H)-

furanone are not available in the provided search results. However, the synthesis of related

furan and propiophenone derivatives can offer insights into potential synthetic routes.

For instance, a patented method for the synthesis of 3-methoxypropiophenone involves a

Grignard reaction. This suggests that a similar organometallic approach could potentially be

adapted for the synthesis of methoxy-dimethylfuran derivatives.

Conceptual Synthetic Workflow (Hypothetical):

Starting Materials
(e.g., Substituted Furan Precursor) Grignard Reagent Formation Reaction with

Electrophile
Aqueous Workup

and Extraction
Purification

(e.g., Chromatography) Target Methoxy-Dimethylfuran Derivative

Click to download full resolution via product page

Caption: Hypothetical workflow for the synthesis of a methoxy-dimethylfuran derivative.

Applications and Biological Relevance
The primary documented application of 4-Methoxy-2,5-dimethyl-3(2H)-furanone is in the flavor

and fragrance industry. Its organoleptic properties contribute to the aroma profiles of various

food products.
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While no direct signaling pathways involving this compound are described, its structural

similarity to other biologically active small molecules suggests potential for interaction with

biological targets. Furan-containing compounds are present in numerous natural products and

pharmaceuticals, and their derivatives are often explored in drug discovery programs.

Logical Relationship of Furan Derivatives in Research:

Furan Core Structure

Natural Products

Pharmaceuticals

Flavor & Fragrance

Drug Discovery Programs

Chemical Synthesis

Click to download full resolution via product page

Caption: Interconnectivity of furan derivatives in different scientific domains.

Conclusion
In conclusion, "3-Methoxy-2,4-dimethylfuran" remains an uncharacterized compound with no

available CAS number or technical data. Researchers and drug development professionals are

advised to consider its well-documented isomer, 4-Methoxy-2,5-dimethyl-3(2H)-furanone (CAS:

4077-47-8), for which physicochemical and application data are available. Further research,

including de novo synthesis and biological screening, would be necessary to elucidate the

properties and potential applications of 3-Methoxy-2,4-dimethylfuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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